
Proper Disposal of cis-Hydrindane: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of cis-Hydrindane, a flammable and hazardous chemical. Adherence to these

procedures is critical for protecting personnel, preventing environmental contamination, and

maintaining regulatory compliance.

Immediate Safety and Hazard Information
cis-Hydrindane is a flammable liquid that poses an aspiration hazard and may be fatal if

swallowed and enters airways.[1][2] It can also be toxic if inhaled and cause severe skin burns

and eye damage.[3] Therefore, strict adherence to safety protocols is mandatory during

handling and disposal.

Key Hazards:
Flammable Liquid: Vapors may form explosive mixtures with air. Keep away from heat,

sparks, open flames, and hot surfaces.[2][3]

Aspiration Hazard: May be fatal if swallowed and enters airways.[1][2]

Acute Toxicity (Inhalation): Toxic if inhaled.[3]

Skin Corrosion/Irritation: Causes severe skin burns.[3]
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Eye Damage/Irritation: Causes serious eye damage.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for cis-Hydrindane, essential for risk

assessment and proper handling.

Property Value

Molecular Formula C₉H₁₆

Molecular Weight 124.22 g/mol

Flash Point 37.3 °C[4]

Boiling Point 161 °C at 760 mmHg[4]

Density 0.882 g/cm³[4]

GHS Hazard Class
Flammable liquids (Category 3), Aspiration

hazard (Category 1)[1][2]

EPA Hazardous Waste Code D001 (Ignitability)[5][6][7][8]

Experimental Protocols: Disposal Procedures
The proper disposal of cis-Hydrindane waste must be conducted in a manner that ensures the

safety of laboratory personnel and compliance with all relevant regulations. The following step-

by-step procedure outlines the required operational and disposal plan.

Step 1: Waste Collection and Segregation
Designated Waste Container: Collect all cis-Hydrindane waste, including contaminated

materials such as gloves and absorbent pads, in a designated, chemically compatible waste

container.[9] Glass or high-density polyethylene (HDPE) containers are generally suitable.

Segregation: Do not mix cis-Hydrindane waste with other waste streams, particularly those

that are incompatible (e.g., oxidizers, corrosives).[9] It should be collected as a non-

halogenated flammable liquid waste.
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Step 2: Waste Container Labeling
Proper labeling is crucial for safe handling and disposal. The waste container must be clearly

labeled with the following information:

The words "Hazardous Waste"

The chemical name: "cis-Hydrindane" or "Waste Flammable Liquid, n.o.s. (cis-
Hydrindane)"[10]

The EPA Hazardous Waste Code: D001[5][6][7][8]

The hazard characteristics: "Ignitable" and "Toxic"

The date of waste accumulation (the date the first drop of waste was added to the container).

The name and contact information of the generating laboratory or personnel.

Step 3: Waste Storage
Secure Storage: Store the sealed waste container in a designated satellite accumulation

area (SAA) that is at or near the point of generation.[9][11][12]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Ventilation: Ensure the storage area is well-ventilated.

Ignition Sources: Keep the storage area free of any potential ignition sources.[3]

Container Integrity: Regularly inspect the waste container for any signs of leakage or

degradation.[9]

Step 4: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in accumulation for the maximum allowed time (typically 90 or 180 days, depending on

the generator status), contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.[13]
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Provide Documentation: Be prepared to provide the hazardous waste manifest, which

includes a detailed description of the waste.

Professional Removal: Only trained and certified personnel should handle the transportation

and final disposal of the hazardous waste.[14][15][16]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of cis-
Hydrindane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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